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Frequently Asked Questions

1. What is analyte delocalization and why is it a problem in MSI? Analyte delocalization is the

unintended migration of molecules from their original locations within a tissue sample during sample

preparation. This compromises the spatial integrity and accuracy of your results, making the data

unreliable [1] [2].

2. Which sample preparation steps carry the highest risk for delocalization? The main stages

where delocalization occurs are tissue mounting (especially thaw-mounting), tissue washing, and

matrix application. These steps involve solvents or physical changes that can cause soluble analytes

to move or dissolve entirely [1].

3. Are some tissues or analytes more prone to delocalization? Yes, delicate, non-adherent, or water-

rich tissues (like plant leaves or vertebrate ocular lenses) are particularly susceptible. Highly soluble

molecules, such as gamma-Coniceine, are also at high risk of being washed away or relocated during

aqueous washing steps [1] [3].
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The core strategy is to minimize any contact with solvents that could dissolve and relocate your analyte,

from mounting through to matrix application.

Mounting Method Alternatives

The standard method of thaw-mounting can cause delocalization. The following table compares improved

mounting approaches:

Method Principle Best For Key Advantage

Conductive
Carbon Substrate
[1] [2]

Adhere frozen section to

conductive tape/tab;
freeze-dry without thawing

Non-adherent tissues,

small molecules,
soluble proteins

Avoids thaw-mounting &

washing; minimizes
delocalization

Gelatin
Embedding [3]

Embed tissue in gelatin
matrix before sectioning

Fragile, water-rich
tissues (e.g., plant

leaves)

Provides structural
support; prevents analyte

diffusion

The conductive carbon tape method is highly effective for delicate samples. Here is the workflow:
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Cryosection Tissue

Adhere to Pre-cooled Conductive Tape

At -20°C

Lyophilize (Freeze-dry)

Prevent Thawing

Apply Matrix

Low Solvent Methods

MALDI-IMS Analysis

Click to download full resolution via product page

Key details for this protocol:

Procedure: Attach frozen tissue sections directly to pre-cooled conductive carbon tape or tabs using
gentle fingertip pressure while keeping everything at -20°C. Immediately transfer the mounted

sections to a -80°C lyophilizing vessel and freeze-dry for at least three hours to prevent thawing [1].
Rationale: This method bypasses thaw-mounting and washing, the two steps most likely to cause

delocalization of soluble compounds.

Washing and Matrix Application Adjustments

Re-evaluate Washing Steps: For highly soluble small molecules, omit aqueous washing steps
entirely. Washing is often used to remove salts but can also remove your analyte of interest [1].

Optimize Matrix Application: Choose matrix application techniques that prevent over-wetting.
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Preferred Methods: Use sublimation or low solvent volume methods to minimize analyte

relocation [1].
Method to Avoid: Spraying with high solvent volumes can dissolve and redistribute analytes

across the tissue surface.

Key Takeaways for Your Experiment

To preserve the spatial localization of gamma-Coniceine:

Priority Action: Implement the conductive carbon tape mounting method and eliminate tissue
washing from your protocol.
Critical Control: Maintain the cold chain throughout sectioning, mounting, and until the sample is

completely lyophilized.
Matrix Application: Choose a dry or low-solvent matrix application technique like sublimation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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